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1-Propanamine, 3-
Compound Name:
(ethoxydimethylsilyl)-

Cat. No. B101185

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Ethoxydimethylsilyl)-1-propanamine, with the CAS registry number 18306-79-1, is a versatile
organosilane compound. It features a primary amine functionality and an ethoxydimethylsilyl
group, which allows it to act as a valuable coupling agent and surface modifier. This dual
functionality enables the covalent linkage of organic and inorganic materials, making it a critical
component in various applications, including materials science, nanotechnology, and the
development of advanced biomedical devices. Its ability to form stable, self-assembled
monolayers (SAMs) on hydroxylated surfaces such as glass, silicon wafers, and metal oxides is
a key attribute. This guide provides a comprehensive overview of its chemical and physical
properties, synthesis, applications, and the methodologies for its use.

Physicochemical Properties

A summary of the key physicochemical properties of 3-(ethoxydimethylsilyl)-1-propanamine is
presented in the table below. This data has been compiled from various chemical suppliers and
databases.
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Property Value References
CAS Number 18306-79-1 [11[2]
Molecular Formula C7H19NOSI [3114]
Molecular Weight 161.32 g/mol [1]
Appearance Colorless to light yellow liquid [1]

Density 0.857 g/mL at 25 °C

Boiling Point 60 °C at 8 mmHg

Refractive Index

n20/D 1.429

Flash Point

57.8 °C (136.0 °F) - closed cup

Solubility

Soluble in organic solvents

such as ether and chloroform.

[2]

Synonyms

(3-
Aminopropyl)dimethylethoxysil
ane, 3-
(Ethoxydimethylsilyl)propylami
ne, (y-
Aminopropyl)dimethylethoxysil

ane

[1]

Synthesis

The primary industrial synthesis of 3-(ethoxydimethylsilyl)-1-propanamine is achieved through
the hydrosilylation of allylamine with ethoxy(dimethyl)silane. This reaction is typically catalyzed
by a platinum-based catalyst.

Experimental Protocol: Hydrosilylation of Allylamine

This protocol is based on the general principles of hydrosilylation for the synthesis of
aminosilanes.

Materials:
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Allylamine

Ethoxy(dimethyl)silane

Platinum-based hydrosilylation catalyst (e.g., Karstedt's catalyst)

Anhydrous toluene (or other suitable solvent)

Inert gas (Nitrogen or Argon)
Procedure:

o Areaction vessel equipped with a stirrer, condenser, and an inert gas inlet is charged with
ethoxy(dimethyl)silane and the platinum catalyst under an inert atmosphere.

e The mixture is heated to the desired reaction temperature (typically between 60-100 °C).

 Allylamine is added dropwise to the reaction mixture with vigorous stirring. The addition rate
should be controlled to manage the exothermic nature of the reaction.

 After the addition is complete, the reaction mixture is maintained at the reaction temperature
for several hours to ensure complete conversion.

e The progress of the reaction can be monitored by techniques such as Gas Chromatography
(GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

o Upon completion, the crude product is purified by vacuum distillation to yield 3-
(ethoxydimethylsilyl)-1-propanamine.

Diagram of Synthesis Workflow:

Synthesis Workflow

Reactants:

- Allylamine - Hydrosilylation Reaction - o . . .y .
- Ethoxy(dimethyDsilane ™| (60-100 °C, Inert Atmosphere) »( Vacuum Distillation [—» 3-(Ethoxydimethylsilyl)-1-propanamine

- Platinum Catalyst
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Caption: Synthesis of 3-(ethoxydimethylsilyl)-1-propanamine via hydrosilylation.

Spectroscopic Data

While experimental spectra for 3-(ethoxydimethylsilyl)-1-propanamine are not readily available
in public databases, the following are the expected characteristic peaks based on its structure
and data from similar compounds.

'H NMR Spectroscopy (Predicted)
e 0~0.1ppm (s, 6H): Si-(CHs)2

& ~0.5 ppm (t, 2H): Si-CH2-CH2-CH2-NH:

0 ~1.2 ppm (t, 3H): O-CH2-CHs

0 ~1.5 ppm (m, 2H): Si-CH2-CH2-CH2-NH:2

& ~2.7 ppm (t, 2H): Si-CH2-CH2-CH2-NH:

d ~3.7 ppm (g, 2H): O-CH2-CHs

Variable (br s): NHz (The chemical shift is dependent on solvent and concentration)

3C NMR Spectroscopy (Predicted)
0 ~-2.0 ppm: Si-(CHs)2

0 ~10.0 ppm: Si-CHz2-CH2-CH2-NH:2

0 ~18.0 ppm: O-CH2-CHs

& ~28.0 ppm: Si-CH2-CH2-CH2-NH:2

0 ~45.0 ppm: Si-CH2-CH2-CH2-NH:z

0 ~58.0 ppm: O-CH2-CHs
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FT-IR Spectroscopy (Characteristic Peaks)

e ~3300-3400 cm~1: N-H stretching (primary amine)
e ~2850-2960 cm~1: C-H stretching (alkyl groups)

e ~1590 cm~1: N-H bending (primary amine)

e ~1250 cm~1: Si-CHs bending

e ~1080-1100 cm~1; Si-O-C stretching

Applications in Surface Modification

The primary application of 3-(ethoxydimethylsilyl)-1-propanamine is in the surface modification
of materials to introduce primary amine functionalities. This is achieved through the formation
of a self-assembled monolayer (SAM) on hydroxyl-rich surfaces.

Experimental Protocol: Formation of a Self-Assembled
Monolayer on a Silicon Wafer

Materials:

e Silicon wafers

Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) -
EXTREME CAUTION

Deionized water

Anhydrous toluene

3-(ethoxydimethylsilyl)-1-propanamine

Nitrogen gas

Procedure:

o Substrate Cleaning and Hydroxylation:
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o Silicon wafers are immersed in a piranha solution for 30 minutes to remove organic
contaminants and create a hydrophilic, hydroxyl-terminated surface. (Caution: Piranha
solution is extremely corrosive and must be handled with appropriate personal protective
equipment in a fume hood).

o The wafers are then thoroughly rinsed with deionized water and dried under a stream of
nitrogen.

e SAM Deposition:

o A solution of 1-5% (v/v) 3-(ethoxydimethylsilyl)-1-propanamine in anhydrous toluene is
prepared in a clean, dry container.

o The cleaned and dried silicon wafers are immersed in this solution for 2-4 hours at room
temperature under an inert atmosphere to prevent premature hydrolysis and
polymerization of the silane in solution.

e Rinsing and Curing:

o After immersion, the wafers are removed from the solution and rinsed sequentially with
fresh toluene and then ethanol to remove any non-covalently bonded silane molecules.

o The wafers are then dried under a stream of nitrogen.

o To promote the formation of stable siloxane bonds, the coated wafers are cured in an oven
at 110-120 °C for 30-60 minutes.

Diagram of Surface Modification Workflow:

Surface Modification Workflow

Piranha Cleaning (3-(ethox dm"{lh?:m)sﬂ?% i Rinsing Curing Amine-Functionalized
(Hydroxylation) ¥ - %ZJNJZHQ) prop: (Toluene, Ethanol) (110-120 °C) Surface

Silicon Wafer Substrate }—»

Click to download full resolution via product page

Caption: Workflow for the formation of an amine-terminated self-assembled monolayer.
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Role in Drug Development and Research

While 3-(ethoxydimethylsilyl)-1-propanamine does not have direct pharmacological activity, its
role in drug development is significant as a surface modification agent for:

e Biosensors: The primary amine groups on the functionalized surface can be used to
immobilize biomolecules such as enzymes, antibodies, or nucleic acids for the development
of highly specific biosensors.

» Drug Delivery Systems: Nanoparticles (e.g., silica, gold) can be functionalized with this
aminosilane to provide a surface for the covalent attachment of drugs, targeting ligands, or
polyethylene glycol (PEG) for improved biocompatibility and circulation time.

» Biomaterial Engineering: The modification of implantable devices and cell culture substrates
with this compound can enhance biocompatibility and promote specific cell adhesion and
growth.

Safety and Handling

3-(ethoxydimethylsilyl)-1-propanamine is a flammable liquid and can cause skin and eye
irritation. It should be handled in a well-ventilated fume hood with appropriate personal
protective equipment, including safety goggles, gloves, and a lab coat. It is sensitive to
moisture and should be stored under an inert atmosphere in a cool, dry place. For detailed
safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

3-(ethoxydimethylsilyl)-1-propanamine is a valuable chemical tool for researchers and
professionals in materials science, nanotechnology, and drug development. Its ability to form
stable amine-functionalized surfaces provides a versatile platform for the immobilization of a
wide range of molecules, enabling the creation of advanced materials and devices with tailored
properties. Understanding the principles of its synthesis, application, and handling is crucial for
its effective and safe utilization in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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